Cas no 828268-14-0 (Phosphonic acid, [(2R,3S)-2,3-dihydroxybutyl]-, diethyl ester)

• Product name: Phosphonic acid, [(2R,3S)-2,3-dihydroxybutyl]-, diethyl ester
• CAS No: 828268-14-0
• MF: C₈H₁₉O₅P
• MW: 226.20726
• CID: 681648
• PubChem ID: 23415730

Phosphonic acid, [(2R,3S)-2,3-dihydroxybutyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [(2R,3S)-2,3-dihydroxybutyl]-, diethyl ester
• (2R,3S)-1-diethoxyphosphorylbutane-2,3-diol
• Diethyl [(2R,3S)-2,3-dihydroxybutyl]phosphonate
• DTXSID90633700
• 828268-14-0

• Inchi： InChI=1S/C8H19O5P/c1-4-12-14(11,13-5-2)6-8(10)7(3)9/h7-10H,4-6H2,1-3H3/t7-,8-/m0/s1
• InChI Key： QAOLULUEQUIKBM-YUMQZZPRSA-N
• SMILES： CCOP(=O)(CC(C(C)O)O)OCC

Computed Properties

• Exact Mass: 226.09701070g/mol
• Monoisotopic Mass: 226.09701070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 76Ų